Asymmetric lithium(i) and copper(ii) alkoxy-N-heterocyclic carbene complexes; crystallographic characterisation and Lewis acid catalysis†

Chemical Communications Pub Date: 2004-06-17 DOI: 10.1039/B404614E

Abstract

A one-pot synthesis of a wide range of bidentate, alkoxide-N-heterocyclic carbene ligands provides new lithium alkoxy-carbenes and a range of covalently bound organometallic Cu(II) carbene complexes, which are catalytically active, in some cases enantioselectively, for conjugate addition reactions.

Graphical abstract: Asymmetric lithium(i) and copper(ii) alkoxy-N-heterocyclic carbene complexes; crystallographic characterisation and Lewis acid catalysis
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